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Compound of Interest

Compound Name: 2-(Allylthio)benzimidazole

Cat. No.: B182548 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-(Allylthio)benzimidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Allylthio)benzimidazole is a sulfur-containing heterocyclic compound belonging to the

versatile benzimidazole family. The benzimidazole scaffold is a cornerstone in medicinal

chemistry, forming the structural basis for numerous pharmacologically active agents due to its

structural similarity to naturally occurring purines[1][2]. As such, derivatives like 2-
(Allylthio)benzimidazole serve as crucial intermediates in the synthesis of more complex

molecules with potential therapeutic applications, including antiviral, anticancer, and

anthelmintic agents[3][4][5].

This guide provides a comprehensive overview of the safety and handling precautions

necessary for 2-(Allylthio)benzimidazole. As a Senior Application Scientist, the goal is not

merely to list procedures but to provide a self-validating system of protocols grounded in the

specific chemical properties and reactivity of the compound. Understanding the causality

behind each safety measure is paramount for fostering a culture of safety and scientific

integrity in the laboratory.
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Proper identification is the first step in a robust safety protocol. The key identifiers and physical

properties of 2-(Allylthio)benzimidazole are summarized below.

Identifier Value Source

IUPAC Name
2-prop-2-enylsulfanyl-1H-

benzimidazole
[6]

CAS Number 51389-04-9 [6]

Molecular Formula C₁₀H₁₀N₂S [6]

Molecular Weight 190.27 g/mol [6]

Appearance White solid / powder [7]

SMILES
C=CCSC1=NC2=CC=CC=C2

N1
[6]

InChIKey
JHJHDEZWUNCTQO-

UHFFFAOYSA-N
[6]

Hazard Identification and GHS Classification
According to aggregated data from notifications to the European Chemicals Agency (ECHA), 2-
(Allylthio)benzimidazole is classified as a hazardous substance.[6] The Globally Harmonized

System (GHS) classification provides a universal framework for understanding its primary risks.

GHS Pictogram:

Signal Word:Warning[6][8]
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Hazard Class Hazard Statement Code
Causality and Field
Insights

Skin

Corrosion/Irritation
Causes skin irritation H315

The benzimidazole

moiety and the

thioether group can

interact with skin

proteins and lipids,

leading to irritation.

Prolonged or repeated

contact should be

avoided to prevent

dermatitis.[6][8]

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation
H319

As a fine powder or

solid, the compound

can cause significant

mechanical and

chemical irritation to

the eyes, potentially

leading to damage if

not addressed

promptly.[6][8]

Specific Target Organ

Toxicity

May cause respiratory

irritation
H335

Inhalation of dust can

irritate the mucous

membranes and the

upper respiratory

tract. The causality

stems from the

deposition of fine

particles that can elicit

an inflammatory

response.[6][8]

Precautionary Statements (Selected):[6][8]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Reactivity Profile and Incompatibilities
Understanding the chemical reactivity of 2-(Allylthio)benzimidazole is essential for safe

storage and for preventing hazardous situations during experimental work.

Stability: The compound is generally stable under normal laboratory conditions.[9]

Incompatible Materials: Avoid contact with strong oxidizing agents, which can react

exothermically with the thioether group.[9]

Hazardous Reactions: The allyl group is susceptible to reactions. Studies have shown that the

bromination of 2-(Allylthio)benzimidazole can proceed via two pathways: addition of bromine

across the double bond or a more complex bromocyclization, leading to the formation of

thiazolium or thiazinium ring systems.[7][10] This reactivity with halogens highlights the need to

avoid unintended contact with such reagents outside of controlled reaction conditions.

The typical synthesis pathway involves the S-alkylation of 2-mercaptobenzimidazole with an

allyl halide.[3] This process and a key reaction are illustrated below.
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Synthesis and a Key Reaction Pathway

Synthesis

Reactivity Example

2-Mercaptobenzimidazole

2-(Allylthio)benzimidazole

+

Allyl Halide
(e.g., Allyl Bromide)

Bromine (Br₂)

Reacts with

Bromocyclization Products
(e.g., Thiazolo[3,2-a]benzimidazole derivatives)

Addition Product
(2-(2,3-dibromopropyl)thiobenzimidazole)

Click to download full resolution via product page

Caption: Synthesis from 2-mercaptobenzimidazole and subsequent reactivity with bromine.

Safe Handling and Storage Protocols
A multi-layered approach combining engineering controls, personal protective equipment, and

strict hygiene practices is required for the safe handling of this compound.

Experimental Protocol: Weighing and Preparing
Solutions
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Preparation: Before handling, ensure the designated chemical fume hood is operational and

the sash is at the appropriate height. Clear the workspace of any unnecessary items.

Don PPE: Put on all required personal protective equipment as specified in the table below.

Weighing: Conduct all weighing operations within the fume hood or in a ventilated balance

enclosure to prevent inhalation of dust. Use a spatula to carefully transfer the solid to a tared

weigh boat. Avoid any actions that could generate dust clouds.

Dissolution: Place the weigh boat containing the compound into the desired flask or beaker

inside the fume hood. Add the solvent slowly to dissolve the solid, minimizing splashing.

Cleanup: Immediately after use, decontaminate the spatula and weigh boat or dispose of

them as solid chemical waste. Wipe down the balance and surrounding surfaces with a

damp cloth.

Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the

contaminated outer surfaces. Wash hands thoroughly with soap and water.[8]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory PPE required when handling 2-
(Allylthio)benzimidazole.
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Protection Area
Required
Equipment

Standards &
Specifications

Key
Considerations

Eye/Face

Tightly fitting safety

goggles or safety

glasses with side-

shields.

Must conform to EN

166 (EU) or be NIOSH

(US) approved.

Essential to protect

against dust particles

and chemical

splashes.

Skin

Chemical-resistant

gloves (e.g., nitrile)

and a lab coat.

Gloves must be

inspected prior to use.

Change gloves

immediately if

contaminated. Do not

allow skin to become

exposed.

Respiratory

Use only in a well-

ventilated area,

preferably a chemical

fume hood.

A NIOSH-approved

respirator may be

required for large

quantities or if

engineering controls

fail.[11]

Required to prevent

inhalation of irritating

dust.[8]

Storage
Conditions: Store in a tightly-closed container in a cool, dry, and well-ventilated area.[8][9]

Location: Keep in a designated chemical storage cabinet away from incompatible materials,

particularly strong oxidizing agents.[9]

Access: The storage area should be locked or otherwise accessible only to authorized

personnel.

Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate harm.

Spill or Leak:

Evacuate non-essential personnel from the area.
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Ensure adequate ventilation.

Wearing full PPE, carefully sweep up the solid material, avoiding dust generation.[8][9]

Place the spilled material into a suitable, labeled container for chemical waste disposal.

Clean the spill area with a damp cloth and decontaminate all tools used.

First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide

assistance. Seek medical attention if respiratory irritation persists.[8]

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area

thoroughly with plenty of soap and water for at least 15 minutes.[8] If skin irritation occurs,

seek medical advice.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Continue rinsing.[8] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazards from Combustion: In a fire, hazardous decomposition products such as carbon

oxides, nitrogen oxides (NOx), and sulfur oxides may be produced.

Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.

Disposal Considerations
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All waste material containing 2-(Allylthio)benzimidazole must be treated as hazardous

chemical waste.

Dispose of contents and containers in accordance with all federal, state, and local

regulations.[8]

Do not allow the product to enter drains, soil, or other waterways.[8]

Waste should be collected in clearly labeled, sealed containers for disposal by a licensed

professional waste disposal service.

Conclusion
2-(Allylthio)benzimidazole is a valuable synthetic intermediate whose safe use is predicated

on a thorough understanding of its specific hazards. Its irritant properties and chemical

reactivity necessitate a disciplined approach to handling, incorporating robust engineering

controls, appropriate PPE, and well-defined emergency procedures. By internalizing the

principles outlined in this guide, researchers can mitigate risks, ensure personal safety, and

maintain the integrity of their scientific work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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